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Introduction: Defining the Tachykinin "Peptide K"
Family

The tachykinin family represents one of the most extensively studied groups of neuropeptides,
named for their ability to induce rapid contractions in smooth muscle tissue.[1][2] This family
includes several structurally related peptides derived from three precursor genes: TAC1, TAC3,
and TACA4.[1][3] The term "Peptide K" has historical significance and is synonymous with
Neurokinin A (NKA), which was previously known as Substance K.[1][2] NKA, along with its N-
terminally extended forms—Neuropeptide K (NPK) and Neuropeptide y (NPy)—are key
members of this family and are all encoded by the TAC1 gene.[1][2]

Mammalian tachykinins, including Substance P (SP), Neurokinin A (NKA), and Neurokinin B
(NKB), are the most prominent members.[4] They exert a vast array of physiological effects by
interacting with three distinct G protein-coupled receptors (GPCRS): the neurokinin-1 (NK1),
neurokinin-2 (NK2), and neurokinin-3 (NK3) receptors.[2][4] Their involvement in processes
such as pain transmission, inflammation, smooth muscle contractility, and neuro-immune
modulation makes them significant targets for therapeutic drug development.[5][6]

This guide provides a comprehensive overview of the tachykinin peptide family, their
homologous structures, receptor interactions, signaling pathways, and the experimental
methodologies used for their study.
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Tachykinin Family Members and Homologous
Sequences

The defining characteristic of the tachykinin peptide family is a highly conserved C-terminal
amino acid sequence: -Phe-X-Gly-Leu-Met-NHz2, where 'X" is typically a hydrophobic or
aromatic amino acid (e.g., Phenylalanine, Valine, or Isoleucine).[1][2] This conserved motif is
essential for receptor activation.[1]

2.1 Mammalian Tachykinins
The primary tachykinins in mammals are derived from the TAC1 and TAC3 genes.

o Substance P (SP): Considered the prototypic tachykinin, SP is an undecapeptide (11 amino
acids) that shows the highest affinity for the NK1 receptor.[6][7]

o Neurokinin A (NKA or Substance K): A decapeptide (10 amino acids) that preferentially binds
to the NK2 receptor.[5][7]

o Neuropeptide K (NPK) and Neuropeptide y (NPy): These are N-terminally extended
versions of NKA, both of which are also products of the TAC1 gene and activate the NK2
receptor.[1][7]

e Neurokinin B (NKB): A decapeptide encoded by the TAC3 gene that serves as the preferred
endogenous ligand for the NK3 receptor.[7]

2.2 Genetic Precursors: The TAC1 Gene

The diversity of peptides originating from the TAC1 gene is a result of alternative splicing of its
MRNA transcript.[6][8] Different splice variants (a, 3, y, and d) exclude certain exons, leading to
the production of different combinations of tachykinin peptides. For instance, the - and y-TAC1
transcripts encode both SP and NKA (and its extended forms), while the a- and 3-TAC1
transcripts only encode SP.[6][8]
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Figure 1: TAC1 Gene Splicing and Peptide Production
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Figure 2: Tachykinin Receptor Signaling Pathway
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Figure 3: General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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